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Compound of Interest

Compound Name: 2-Aminoethyl methacrylate

Cat. No.: B1196711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling protocols for 2-
Aminoethyl Methacrylate Hydrochloride (AEMA HCl). The information is compiled from Safety

Data Sheets (SDS) and relevant regulatory guidelines to ensure safe laboratory practices. This

document is intended for professionals in research, scientific, and drug development fields and

should be used in conjunction with your institution's specific safety protocols.

Chemical and Physical Properties
2-Aminoethyl methacrylate hydrochloride is a reactive hydrophilic monomer with a primary

amine group and a methacrylate backbone.[1][2] This structure allows for its use in

copolymerization to create functional materials.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1196711?utm_src=pdf-interest
https://www.benchchem.com/product/b1196711?utm_src=pdf-body
https://www.benchchem.com/product/b1196711?utm_src=pdf-body
https://www.benchchem.com/product/b1196711?utm_src=pdf-body
https://polysciences.com/products/2-aminoethyl-methacrylate-hydrochloride-min-95
https://www.nbinno.com/monomers/2-aminoethyl-methacrylate-hydrochloride-properties-applications-chemical-synthesis-yi
https://polysciences.com/products/2-aminoethyl-methacrylate-hydrochloride-min-95
https://www.nbinno.com/monomers/2-aminoethyl-methacrylate-hydrochloride-properties-applications-chemical-synthesis-yi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 2420-94-2 [3]

Molecular Formula C₆H₁₂ClNO₂ [3]

Molecular Weight 165.62 g/mol [3]

Appearance
White to light green or light

brown crystalline powder
[4]

Stabilizer
Typically contains ~500 ppm

phenothiazine

Storage Temperature 2-8°C

Hazard Identification and Classification
AEMA HCl is classified as a hazardous chemical.[5] The primary hazards are skin and eye

irritation.[3]

Hazard
Class

Category
GHS
Pictogram

Signal
Word

Hazard
Statement

Reference

Skin

Corrosion/Irrit

ation

2 GHS07 Warning

H315:

Causes skin

irritation

[3]

Serious Eye

Damage/Eye

Irritation

2 GHS07 Warning

H319:

Causes

serious eye

irritation

[3]

Specific

target organ

toxicity

(single

exposure)

3 GHS07 Warning

May cause

respiratory

irritation

[5]
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Toxicological Data
Comprehensive toxicological data for 2-Aminoethyl Methacrylate Hydrochloride is limited.

The toxicological properties have not been fully investigated.[5] Acute Toxicity Estimates (ATE)

are provided below, though no specific acute toxicity studies on the substance are cited in the

available literature. Occupational exposure limits (OELs) have not been established for this

compound.[5][6]

Endpoint Route Species Value Reference

LD50 Oral Rat
> 2000 mg/kg

(ATE)
[5]

LD50 Dermal Rabbit
> 2000 mg/kg

(ATE)
[5]

LC50 Inhalation Rat
> 5 mg/L (ATE,

mist)
[5]

ATE: Acute Toxicity Estimate

Experimental Protocols
The hazard classifications for skin and eye irritation are typically determined using standardized

methods, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD). Acute toxicity is also determined by specific OECD guidelines.

Skin Irritation Testing (Based on OECD Guideline 439)
This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the

potential of a chemical to cause skin irritation.[5] The principle of the test is to apply the test

chemical to the RhE model and then measure cell viability. A reduction in cell viability below a

certain threshold indicates that the substance is an irritant.

Eye Irritation Testing (Based on OECD Guideline 405)
This test evaluates a substance's potential to cause eye irritation or serious eye damage. It

typically involves applying a single dose of the test substance to one eye of an experimental
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animal, with the other eye serving as a control. The degree of eye irritation is then scored at

specific intervals. To reduce reliance on animal testing, a weight-of-the-evidence approach is

recommended, considering existing data and in vitro results first.

Acute Oral, Dermal, and Inhalation Toxicity Testing
Oral Toxicity (OECD Guideline 423): This method involves the administration of the

substance in a stepwise procedure to a small number of animals to determine the dose at

which toxic effects are observed.[7][8][9][10]

Dermal Toxicity (OECD Guideline 402): The test substance is applied to the skin of animals,

and the toxic effects are observed.[11][12][13][14][15]

Inhalation Toxicity (OECD Guideline 403): Animals are exposed to the substance via

inhalation to determine the concentration that causes adverse effects.[16][17][18][19][20]

Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure the stability of 2-
Aminoethyl Methacrylate Hydrochloride.

Handling: Avoid contact with skin and eyes.[5] Do not breathe dust.[5] Use only in a well-

ventilated area. Wash hands thoroughly after handling.

Storage: Keep container tightly closed.[5] It is recommended to keep the substance

refrigerated.[5]

Incompatible Materials: Strong oxidizing agents and strong bases.[5]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling AEMA HCl.

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
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Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved respirator.

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions: Ensure adequate ventilation. Wear personal protective equipment.

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid

dust formation.

Visualized Workflows and Logical Relationships
The following diagrams illustrate key safety and handling workflows for 2-Aminoethyl
Methacrylate Hydrochloride.
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Caption: Workflow for Hazard Identification.
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First Aid for AEMA HCl Exposure

Exposure

Inhalation
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Caption: First Aid Procedures for Exposure.
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AEMA HCl Spill Cleanup
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End_Cleanup
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Caption: Spill Cleanup Workflow.
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Disclaimer
This document is intended as a guide and does not replace the need for a thorough risk

assessment before use. Always refer to the most current Safety Data Sheet provided by the

manufacturer and follow all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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